4-[(3-methoxypropyl)amino]-N-(2-methylphenyl)-3-nitrobenzamide

• IUPAC Name: 4-(3-methoxypropylamino)-N-(2-methylphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C18H21N3O4/c1-13-6-3-4-7-15(13)20-18(22)14-8-9-16(17(12-14)21(23)24)19-10-5-11-25-2/h3-4,6-9,12,19H,5,10-11H2,1-2H3,(H,20,22)
• InChI Key: KLTFMWSWMJPCTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)NCCCOC)[N+](=O)[O-]
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

4-[(3-methoxypropyl)amino]-N-(2-methylphenyl)-3-nitrobenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(3-methoxypropyl)amino]-N-(2-methylphenyl)-3-nitrobenzamide is not fully understood. However, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that 4-[(3-methoxypropyl)amino]-N-(2-methylphenyl)-3-nitrobenzamide has a cytotoxic effect on cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, the compound has been found to have low toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(3-methoxypropyl)amino]-N-(2-methylphenyl)-3-nitrobenzamide in lab experiments include its potential as a drug candidate for cancer therapy, its low toxicity in normal cells, and its versatility as a building block for the synthesis of other compounds. However, the limitations include the need for further studies to fully understand its mechanism of action and the need for optimization of its synthesis method for large-scale production.

Future Directions

For research on 4-[(3-methoxypropyl)amino]-N-(2-methylphenyl)-3-nitrobenzamide include further investigation of its anticancer properties, optimization of its synthesis method for large-scale production, and exploration of its potential applications in other fields such as material science and organic synthesis. Additionally, studies on the compound's pharmacokinetics and pharmacodynamics may provide valuable insights into its potential use as a drug candidate for cancer therapy.

Scientific Research Applications

This compound has been studied for its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, it has been investigated for its anticancer properties and as a potential drug candidate for the treatment of cancer. In organic synthesis, it has been used as a building block for the synthesis of other compounds. In material science, it has been studied for its potential use as a dopant in organic electronics.